methyl 1-(5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H24N4O5/c1-13-4-6-15(7-5-13)26-20(28)18-17(23-22(26)30)16(12-24(18)2)19(27)25-10-8-14(9-11-25)21(29)31-3/h4-7,12,14H,8-11H2,1-3H3,(H,23,30)
• InChI Key: OBLLLTODIUDFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)N4CCC(CC4)C(=O)OC)NC2=O
• Molecular Formula: C22H24N4O5
• Molecular Weight: 424.4 g/mol
• CAS No.: 921807-54-7

Description

The compound is a derivative of pyrrolo[3,2-d]pyrimidine, which is a type of pyridopyrimidine. Pyridopyrimidines are a class of compounds that have shown therapeutic interest and are present in several drugs.

Molecular Structure Analysis

The compound contains a pyrrolo[3,2-d]pyrimidine core, which is a bicyclic structure consisting of a pyrrole ring fused with a pyrimidine ring.

Scientific Research Applications

Synthesis of Novel Heterocycles

Research in this area often involves the synthesis of novel heterocyclic compounds through complex reactions. For example, studies have shown the reaction of methyl 1-aryl-3-benzoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates with 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, leading to compounds that undergo thermal recyclization into tetraones. Such reactions highlight the synthetic versatility and potential of these compounds in generating new molecular architectures with possible applications in drug design and materials science (Denislamova, Bubnov, & Maslivets, 2011).

Reactivity and Transformation

The reactivity of such compounds is a key focus, with research delving into how these molecules interact with various reagents to produce new compounds. Investigations into the reactions of methyl 4-hetaryl-2,4-dioxobutanoates with mixtures of aromatic aldehydes and aminoazoles have led to the discovery of new compounds with potential biological activity. These studies contribute to our understanding of the underlying chemical principles and open up new pathways for the synthesis of complex molecules (Gein, Tsyplyakova, Stashina, & Bakulev, 2008).

Structural and Molecular Studies

Structural elucidation and molecular studies of these compounds are crucial for understanding their properties and potential applications. For instance, X-ray analysis has been used to study the molecular and crystalline structures of specific derivatives, providing insight into their stereochemistry and electronic properties. Such information is vital for designing compounds with desired physical, chemical, or biological properties (Denislamova, Bubnov, Aliev, & Maslivets, 2011).